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Compound of Interest

Compound Name: Promecarb

Cat. No.: B155259

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Promecarb, a carbamate insecticide.
Adherence to these guidelines is critical to minimize exposure and mitigate potential health
risks.

Promecarb poses a significant health risk, as it can be absorbed through the skin and inhaled.
[1] Exposure can lead to severe Carbamate poisoning, with symptoms including headache,
sweating, nausea, vomiting, diarrhea, loss of coordination, and in extreme cases, death.[1] It
may also cause skin irritation and potential damage to the liver and kidneys.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) plan is the first line of defense against
exposure to Promecarb. The following table summarizes the recommended PPE for various
stages of handling.
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Body Part PPE Recommendation Rationale
] Prevents skin contact and
Unlined, elbow-length _
) ) absorption. Elbow-length
Hands chemical-resistant gloves (e.g., , N _
o provides additional protection.

nitrile, butyl, neoprene).[2] 2]

Chemical-resistant apron over
Bod long-sleeved shirt and long Protects against spills and

oay

pants or a chemical-resistant
suit.[2][3]

splashes.

Eyes and Face

Snug-fitting, non-fogging
goggles and a face shield.[2]
[4]

Protects eyes and face from
splashes of liquid formulations

or contact with dust.

Respiratory

A NIOSH/MSHA-approved
respirator is advised if
workplace exposure limits are
exceeded or there is a risk of
inhalation.[5] For emergency
situations, a positive pressure,
pressure-demand, full
facepiece self-contained
breathing apparatus (SCBA) is

recommended.[6]

Protects against inhalation of

dust or aerosols.

Feet

Chemical-resistant boots.[4]

Prevents exposure from spills

that may reach the floor.

Quantitative Exposure Limits

While no official occupational exposure limits have been established for Promecarb, Protective

Action Criteria (PACs) have been defined to provide guidance for emergency response.[1][6]

Guideline PAC-1 PAC-2 PAC-3
Value 1.5 mg/m3 16 mg/m3 96 mg/m3
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Note: PACs are not intended for routine workplace exposures but for emergency planning and
response.

Operational and Disposal Plans

A clear, step-by-step approach to handling and disposal is crucial for maintaining a safe
laboratory environment.

Experimental Workflow for Handling Promecarb

The following diagram outlines the standard operating procedure for safely handling
Promecarb in a laboratory setting.
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Safe handling workflow for Promecarb.
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Step-by-Step PPE Protocols

Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: If using double gloves, put on the first pair.

Coveralls/Suit: Step into the suit and fasten it.

Respirator: Fit the respirator to your face, ensuring a proper seal.

Goggles/Face Shield: Put on eye and face protection.

Outer Gloves: Put on the second pair of gloves, ensuring the cuffs go over the sleeves of
your suit.

Boots: Put on chemical-resistant boots.

Doffing (Taking Off) PPE:

Decontaminate: If possible, decontaminate the exterior of the PPE.

Boots: Remove boots.

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the
outside.

Goggles/Face Shield: Remove eye and face protection from the back.

Coveralls/Suit: Unzip and roll the suit down and away from your body, turning it inside out.

Respirator: Remove the respirator from the back.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
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Proper disposal of Promecarb and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

e Unused Promecarb: If possible, use up any remaining Promecarb according to its intended
use.[7] If this is not feasible, it should be treated as hazardous waste.

o Contaminated Materials: All disposable PPE (gloves, suits, etc.), absorbent materials from
spills, and empty containers should be collected in clearly labeled, sealed containers for
hazardous waste.

o Disposal Method: The recommended disposal method for carbamate pesticides is
incineration in a licensed hazardous waste facility.[8]

o Regulations: Always follow local, state, and federal regulations for hazardous waste disposal.
[7] Never pour Promecarb down the drain or dispose of it in the regular trash.[7]

Emergency Response Plan

In the event of accidental exposure, immediate and appropriate action is essential.

Emergency Protocol for Accidental Exposure

The following diagram outlines the immediate steps to take in case of accidental exposure to
Promecarb.
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Emergency response for Promecarb exposure.

First Aid Measures:

» Skin Contact: Immediately wash the affected area with soap and water.[4] Remove
contaminated clothing.[6]

e Eye Contact: Flush eyes with lukewarm water for at least 15 minutes.[4][6]

 Inhalation: Move the individual to fresh air.[6] If breathing is difficult, provide respiratory
support.[6]
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 Ingestion: Seek immediate medical attention. Do not induce vomiting unless instructed to do
so by a medical professional.

In all cases of suspected exposure, it is crucial to seek prompt medical evaluation. Provide the
medical personnel with information about Promecarb, including the Safety Data Sheet (SDS) if
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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